Cas no 105627-94-9 (1H-1,4-Diazepine, 3-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-)

• Product Name: 1H-1,4-Diazepine, 3-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-
• CAS No: 105627-94-9
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 1158093
• Update Time: 2024-07-26

1H-1,4-Diazepine, 3-ethylhexahydro-1-(5-isoquinolinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 3-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-
• Isoquinoline, 5-[(3-ethylhexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-

• Inchi： 1S/C16H21N3O2S/c1-2-14-12-19(10-4-8-18-14)22(20,21)16-6-3-5-13-11-17-9-7-15(13)16/h3,5-7,9,11,14,18H,2,4,8,10,12H2,1H3
• InChI Key： XPZIPBHGKYENEW-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(N3CCCNC(CC)C3)(=O)=O)=CC=C2)C=CN=1

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 513.9±60.0 °C(Predicted)
• pka: 9.73±0.40(Predicted)